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Compound of Interest

Compound Name:
(2-Chlorophenyl)methanesulfonyl

chloride

Cat. No.: B1271417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 77421-13-7 Molecular Formula: C₇H₆Cl₂O₂S

This document provides a comprehensive overview of the safety, handling, and

physicochemical properties of (2-Chlorophenyl)methanesulfonyl chloride. The information is

intended to support researchers, scientists, and professionals in the field of drug development

in the safe and effective use of this compound.

Chemical and Physical Properties
(2-Chlorophenyl)methanesulfonyl chloride is a sulfonyl chloride derivative containing a

chlorophenyl group. The presence of the sulfonyl chloride functional group makes it a reactive

compound, particularly sensitive to moisture and nucleophiles.

Property Value Source

Molecular Weight 225.09 g/mol [1]

Appearance White to light yellow solid [2]

Odor Strong, pungent [2]

Purity ≥97% [3][4]
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Hazard Identification and Safety Information
(2-Chlorophenyl)methanesulfonyl chloride is classified as a hazardous substance. It is

crucial to handle this compound with appropriate safety precautions in a well-ventilated

laboratory setting.[5]

GHS Hazard Statements:

H302: Harmful if swallowed.[5]

H312: Harmful in contact with skin.[5]

H314: Causes severe skin burns and eye damage.[5]

H332: Harmful if inhaled.[5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P302+P352: IF ON SKIN: Wash with with soap and water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

The material reacts violently with water, liberating toxic gas.[6] Therefore, it must be handled in

a dry environment, and contact with moisture should be strictly avoided.

Toxicological and Ecotoxicological Information
Detailed quantitative toxicological data such as LD50 and LC50 values for (2-
Chlorophenyl)methanesulfonyl chloride are not readily available in public literature.[6] The

primary toxicological concerns are its corrosive nature, causing severe burns to the skin, eyes,

and respiratory tract upon contact.[6] Ingestion is harmful.[5]
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Information regarding the environmental impact of this specific compound is limited. However,

given its reactivity with water and potential to form acidic byproducts, releases into the

environment should be avoided.

Experimental Protocols
While a specific, validated experimental protocol for the synthesis of (2-
Chlorophenyl)methanesulfonyl chloride is not available in the reviewed literature, a general

procedure for the synthesis of aryl sulfonyl chlorides can be adapted. One common method

involves the oxidative chlorination of the corresponding thiol or disulfide.
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Caption: General workflow for handling (2-Chlorophenyl)methanesulfonyl chloride.

Logical Relationships in Hazard Mitigation
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A systematic approach to hazard mitigation is essential when working with reactive and

corrosive compounds. The following diagram illustrates the logical flow from hazard

identification to the implementation of control measures.

Hazard Identification and Risk Assessment Workflow

Hazard Identification

Risk Assessment

Control Measures

Chemical Properties:
- Corrosive

- Water-reactive

Exposure Potential:
- Inhalation of dust
- Dermal contact

Health Hazards:
- Skin/Eye Burns

- Respiratory Irritation
- Harmful if Swallowed/Inhaled

Severity of Harm:
- Severe burns

- Systemic toxicity

Engineering Controls:
- Fume Hood
- Glove Box

Administrative Controls:
- Standard Operating Procedures (SOPs)

- Training

Personal Protective Equipment (PPE):
- Gloves, Goggles, Lab Coat
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Caption: Logical flow for hazard mitigation.

Signaling Pathways and Reactivity
(2-Chlorophenyl)methanesulfonyl chloride is not directly involved in biological signaling

pathways. Its significance in drug development lies in its utility as a reactive intermediate for the
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synthesis of more complex molecules. The primary reaction pathway of interest is its reaction

with nucleophiles, such as amines, alcohols, and thiols, to form sulfonamides, sulfonate esters,

and thioesters, respectively.

General Reactivity Pathway of a Sulfonyl Chloride

(2-Chlorophenyl)methanesulfonyl
Chloride (R-SO2Cl)

Sulfonamide or
Sulfonate Ester (R-SO2-Nu)

+ Nucleophile

Nucleophile (Nu-H)
(e.g., Amine, Alcohol)

Byproduct (HCl)
Elimination
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Caption: General reaction of a sulfonyl chloride with a nucleophile.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety guide. Users should consult the full Material Safety Data Sheet (MSDS) and

conduct a thorough risk assessment before handling this chemical. All laboratory work should

be performed by trained individuals in a suitably equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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